Cas no 2229333-76-8 (tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate
• CAS No: 2229333-76-8
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5891709
• PubChem ID: 165733703
• Update Time: 2025-07-20

tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate
• EN300-1888494
• tert-butyl N-[1-(2-amino-3,3-difluoropropyl)cyclobutyl]carbamate
• 2229333-76-8

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-12(5-4-6-12)7-8(15)9(13)14/h8-9H,4-7,15H2,1-3H3,(H,16,17)
• InChI Key： WGUMLDJPTNRDRC-UHFFFAOYSA-N
• SMILES： FC(C(CC1(CCC1)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate

Recent Advances in the Study of tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate (CAS: 2229333-76-8)

The compound tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate (CAS: 2229333-76-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutylcarbamate structure and difluoropropylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate, highlighting its role as a key intermediate in the development of protease inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available cyclobutanone derivatives, to achieve high yields and purity. The study also emphasized the importance of the difluoromethyl group in enhancing the metabolic stability of the resulting drug candidates.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of protein-protein interactions (PPIs). The unique steric and electronic properties of the cyclobutylcarbamate group were found to facilitate selective binding to specific protein targets, making it a valuable scaffold for designing PPI inhibitors. This research, published in Nature Chemical Biology, demonstrated the compound's efficacy in disrupting oncogenic PPIs in vitro and in vivo.

Further advancements have been made in understanding the pharmacokinetic and pharmacodynamic profiles of tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate. A recent preclinical study revealed its favorable absorption and distribution characteristics, along with minimal off-target effects. These findings, published in Drug Metabolism and Disposition, suggest that the compound could serve as a promising lead for further optimization in drug development pipelines.

Ongoing research is also exploring the application of this compound in targeted drug delivery systems. Its ability to form stable conjugates with various therapeutic agents, combined with its biocompatibility, makes it an attractive candidate for nanoparticle-based drug formulations. Preliminary results from these studies indicate enhanced tumor targeting and reduced systemic toxicity in animal models.

In conclusion, tert-butyl N-1-(2-amino-3,3-difluoropropyl)cyclobutylcarbamate (CAS: 2229333-76-8) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing next-generation therapeutics. Future research directions may include further optimization of its physicochemical properties and expansion of its therapeutic applications across various disease areas.